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Compound of Interest

Compound Name: 2,6-Di-tert-butyl-4-methylpyridine

Cat. No.: B104953

An In-depth Technical Guide to the Physical Properties of 2,6-Di-tert-butyl-4-methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of 2,6-
di-tert-butyl-4-methylpyridine, a sterically hindered, non-nucleophilic base widely utilized in
organic synthesis.

Core Physical and Chemical Properties

2,6-Di-tert-butyl-4-methylpyridine, also known as DTBMP, is a white to light brown solid at
room temperature.[1] Its sterically hindered nature makes it an effective proton scavenger that
does not readily coordinate with Lewis acids, a property that is leveraged in various chemical
transformations.

Quantitative Physical Properties

The key physical properties of 2,6-di-tert-butyl-4-methylpyridine are summarized in the table
below for easy reference and comparison.
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Property Value Source
Molecular Formula C14H23N [2][3]
Molecular Weight 205.34 g/mol [1][3]
Melting Point 33-36 °C [4]
Boiling Point 233 °C (at 760 Torr) [4]
148-153 °C (at 95 Torr) [5]

Density 0.9+0.1g/cm3 [5]
Refractive Index (n20/D) 1.4763 [4]
Vapor Pressure 0.087 Torr at 25 °C [6]

pKa (in 50% EtOH) 4.41 [6]

Sparingly soluble in water.
Solubility Soluble in ethanol, acetic acid,
and diethyl ether.[4][7][8]

Experimental Protocols

While specific, detailed experimental protocols for the determination of each physical property
of 2,6-di-tert-butyl-4-methylpyridine are not readily available in the searched literature,
general methodologies for determining these properties for organic compounds are well-
established. Below are generalized protocols that would be applicable.

Determination of Melting Point

A standard method for determining the melting point of a solid organic compound like 2,6-di-
tert-butyl-4-methylpyridine involves using a melting point apparatus.

Methodology:

o Asmall, dry sample of 2,6-di-tert-butyl-4-methylpyridine is finely powdered and packed
into a capillary tube to a height of 2-3 mm.

e The capillary tube is placed in a melting point apparatus.
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e The sample is heated at a steady rate.

e The temperature at which the substance first begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range. For a pure substance,
this range is typically narrow.

Determination of Boiling Point

The boiling point can be determined by distillation.
Methodology:
o Asample of 2,6-di-tert-butyl-4-methylpyridine is placed in a distillation flask.

o The flask is heated, and the vapor is allowed to rise and come into contact with a
thermometer.

e The temperature at which the vapor and liquid are in equilibrium is recorded as the boiling
point. For distillations under reduced pressure, a nomograph can be used to correct the
boiling point to atmospheric pressure.

Determination of Solubility

The solubility of 2,6-di-tert-butyl-4-methylpyridine in various solvents can be determined
qualitatively.

Methodology:

e Asmall, measured amount of 2,6-di-tert-butyl-4-methylpyridine is added to a test tube
containing a measured volume of the solvent (e.g., water, ethanol, diethyl ether).

e The mixture is agitated at a constant temperature.

o Observations are made to determine if the solid dissolves completely, partially, or not at all.
For quantitative solubility, analysis of the saturated solution would be required.
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Key Synthetic Application: Synthesis of Vinyl
Triflates

A significant application of 2,6-di-tert-butyl-4-methylpyridine is in the synthesis of vinyl
triflates from ketones, where it acts as a non-nucleophilic base to trap the enolate formed.

Experimental Workflow for Vinyl Triflate Synthesis

The following diagram illustrates a typical workflow for the synthesis of a vinyl triflate from a
ketone using 2,6-di-tert-butyl-4-methylpyridine and trifluoromethanesulfonic anhydride.

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of vinyl triflates.

Logical Relationship in Vinyl Triflate Synthesis

The role of 2,6-di-tert-butyl-4-methylpyridine in this reaction is to selectively react with the
proton generated during the enolization of the ketone, without interfering with the electrophilic
triflating agent. This is due to its steric bulk, which prevents it from acting as a nucleophile.
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Caption: Role of DTBMP in vinyl triflate synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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